Cas no 1628688-90-3 (4-(1H-pyrazol-4-yl)methylpiperidin-4-ol)

• Product Name: 4-(1H-pyrazol-4-yl)methylpiperidin-4-ol
• CAS No: 1628688-90-3
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6416591
• PubChem ID: 90447923
• Update Time: 2025-10-29

4-(1H-pyrazol-4-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1H-pyrazol-4-yl)methylpiperidin-4-ol
• 1628688-90-3
• 4-[(1H-pyrazol-4-yl)methyl]piperidin-4-ol
• SCHEMBL16084359
• EN300-1813550

• Inchi： 1S/C9H15N3O/c13-9(1-3-10-4-2-9)5-8-6-11-12-7-8/h6-7,10,13H,1-5H2,(H,11,12)
• InChI Key： LQGOKZRZSNGKCX-UHFFFAOYSA-N
• SMILES： OC1(CC2C=NNC=2)CCNCC1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 60.9Ų

Additional information on 4-(1H-pyrazol-4-yl)methylpiperidin-4-ol

Professional Introduction to 4-(1H-pyrazol-4-yl)methylpiperidin-4-ol (CAS No. 1628688-90-3)

4-(1H-pyrazol-4-yl)methylpiperidin-4-ol, identified by the CAS number 1628688-90-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a piperidine ring linked to a pyrazole moiety, has garnered attention due to its structural features and potential biological activities. The combination of these heterocyclic structures suggests a unique set of interactions with biological targets, making it a valuable candidate for further investigation.

The< strong>piperidine core is a common pharmacophore in many therapeutic agents, known for its ability to enhance solubility and bioavailability while interacting with various biological receptors. In contrast, the< strong>pyrazole ring is another well-studied scaffold that has shown promise in numerous pharmacological applications, including antiviral, anti-inflammatory, and anticancer therapies. The presence of both these moieties in 4-(1H-pyrazol-4-yl)methylpiperidin-4-ol suggests a potential for multifunctional activity, which is highly desirable in the development of new drugs.

Recent advancements in medicinal chemistry have highlighted the importance of hybrid molecules that combine different pharmacophoric elements. The< strong>pyrazol-piperidine hybrid, in particular, has been explored for its potential in modulating enzyme activity and receptor binding. Studies have shown that such hybrids can exhibit enhanced binding affinity and selectivity compared to their individual components. This property is particularly relevant in the context of developing drugs with improved efficacy and reduced side effects.

In the context of current research, 4-(1H-pyrazol-4-yl)methylpiperidin-4-ol has been investigated for its potential role in addressing various therapeutic challenges. For instance, its structural features may allow it to interact with targets involved in neurological disorders, such as Alzheimer's disease and Parkinson's disease. The< strong>piperidine moiety could facilitate penetration across the blood-brain barrier, while the< strong>pyrazole component might engage with specific enzymes or receptors implicated in these conditions.

The synthesis of 4-(1H-pyrazol-4-yl)methylpiperidin-4-ol involves sophisticated organic transformations that highlight the expertise required in pharmaceutical chemistry. The introduction of the< strong>methylpiperidin-4-ol group necessitates careful control over reaction conditions to ensure high yield and purity. Techniques such as nucleophilic substitution and condensation reactions are typically employed to construct the desired framework. The use of advanced spectroscopic methods, including NMR and mass spectrometry, is crucial for confirming the structural integrity of the compound.

Evaluation of the pharmacological properties of 4-(1H-pyrazol-4-yl)methylpiperidin-4-ol often involves both in vitro and in vivo studies. In vitro assays can provide initial insights into its interaction with biological targets, such as enzymes and receptors, through techniques like enzyme inhibition assays and receptor binding studies. These experiments help to identify potential mechanisms of action and assess selectivity. Subsequent in vivo studies are then conducted to evaluate efficacy and toxicity profiles in animal models.

The potential therapeutic applications of 4-(1H-pyrazol-4-yl)methylpiperidin-4-ol extend beyond neurological disorders. Its structural motifs suggest utility in other areas, including cardiovascular diseases, where modulation of enzyme activity or receptor signaling can lead to beneficial effects. Additionally, its< strong>piperidine-< strong>pyrazole hybrid structure may be leveraged in antiviral therapies, where such hybrids have demonstrated efficacy against various viral pathogens.

The development of novel drug candidates like 4-(1H-pyrazol-4-yl)methylpiperidin-4-ol relies heavily on collaboration between chemists, biologists, and clinicians. This interdisciplinary approach ensures that compounds are not only synthetically feasible but also biologically active and clinically relevant. The integration of computational methods, such as molecular docking and virtual screening, has further accelerated the discovery process by allowing rapid evaluation of large libraries of compounds.

In conclusion, 4-(1H-pyrazol-4-yl)methylpiperidin-4-ol (CAS No. 1628688-90) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features combined with recent advances in drug discovery methodologies make it an attractive molecule for developing new therapeutic agents. Continued investigation into its biological activities and mechanisms of action will be essential for realizing its full potential in addressing unmet medical needs.